1-(2-Hydroxybenzyl)azetidin-3-ol

• CAS No.: 1862803-97-1
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 1-[(2-hydroxyphenyl)methyl]azetidin-3-ol
• InChI: InChI=1S/C10H13NO2/c12-9-6-11(7-9)5-8-3-1-2-4-10(8)13/h1-4,9,12-13H,5-7H2
• InChI Key: HNBCPCJIIHZLGC-UHFFFAOYSA-N
• SMILES: C1C(CN1CC2=CC=CC=C2O)O

Description

1-(2-Hydroxybenzyl)azetidin-3-ol (CAS 1862803-97-1) is a synthetic organic compound featuring an azetidine ring, a four-membered saturated heterocycle known for its ring strain and significant role in medicinal chemistry . The molecular formula is C 10 H 13 NO 2 and it has a molecular weight of 179.22 g/mol . This building block is particularly valuable for researchers as it combines two key pharmacophores: the azetidine ring and a 2-hydroxybenzyl group. Azetidines are of profound interest in drug discovery due to their desirable properties, such as serving as bioisosteres for more common ring systems, which can improve a molecule's metabolic stability, solubility, and potency profile . The structural motif of the azetidine ring is a key scaffold in pharmaceuticals, most famously forming the core of the β-lactam antibiotic family . The specific substitution pattern on this molecule suggests broad utility in chemical synthesis and drug discovery efforts. The 3-ol group provides a handle for further chemical derivatization, while the 2-hydroxybenzyl substituent on the nitrogen atom may impart unique steric and electronic properties, potentially influencing binding to biological targets. Azetidine derivatives have demonstrated a wide range of pharmacological activities in scientific literature, and some are specifically investigated for uses such as the treatment of obesity . This compound is intended for research and development purposes only in laboratory settings. It is not for diagnostic, therapeutic, or personal use. Researchers are encouraged to leverage this chemical as a versatile precursor for constructing novel molecular entities or for exploring new biological pathways.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
1-(2-Hydroxybenzyl)azetidin-3-ol*	2-Hydroxybenzyl	C₁₀H₁₃NO₂	179.22	Hypothetical: Increased solubility due to phenolic -OH; potential pharmaceutical intermediate
1-Benzhydrylazetidin-3-ol	Diphenylmethyl	C₁₆H₁₇NO	239.31	High lipophilicity; used in drug discovery
1-(3-Bromobenzyl)azetidin-3-ol	3-Bromobenzyl	C₁₀H₁₂BrNO	242.12	Halogenated analog; possible enhanced electrophilicity
1-(4-Chlorobenzyl)azetidin-3-ol	4-Chlorobenzyl	C₁₀H₁₂ClNO	197.66	Pharmaceutical intermediate; moderate polarity
1-(4,6-Difluorobenzo[d]thiazol-2-yl)azetidin-3-ol	4,6-Difluorobenzo[d]thiazol-2-yl	C₁₀H₈F₂N₂OS	242.25	Heterocyclic substituent; potential kinase inhibition

*Note: Properties for 1-(2-Hydroxybenzyl)azetidin-3-ol are inferred from structural analogs and general chemical principles.

Substituent Effects on Physicochemical Properties

• Hydroxybenzyl vs. Halogenated Benzyl: The 2-hydroxybenzyl group in the target compound likely increases aqueous solubility compared to halogenated analogs (e.g., 3-bromo or 4-chloro derivatives) due to hydrogen-bonding capability.
• Hydroxybenzyl vs. Benzhydryl : The diphenylmethyl group in 1-benzhydrylazetidin-3-ol significantly enhances lipophilicity (logP ~3.5 inferred), making it suitable for central nervous system targets. In contrast, the hydroxybenzyl group may reduce logP, favoring peripheral activity .

Preparation Methods

Reaction with Epoxy Halides

A key method involves the reaction of 2-hydroxybenzylamine with an epoxy halide (e.g., epichlorohydrin) in an organic solvent such as methanol or cyclohexane. The process typically occurs at mild temperatures (10–50°C) over 12–36 hours to form an intermediate addition product.

• Step (a): Mixing 2-hydroxybenzylamine with epichlorohydrin in methanol or cyclohexane.
• Step (b): Cyclization of the addition product in an aqueous medium containing at least 25% water by volume, under reflux conditions (50–150°C), to form the azetidine ring.
• Step (c): If necessary, treatment of the acid halide intermediate with a base to yield the free azetidin-3-ol.

This method is based on the synthesis of 1-substituted azetidin-3-ols described in European patent EP0125714B1, which details the preparation of 1-benzylazetidin-3-ol and can be adapted for 2-hydroxybenzyl substitution by replacing benzylamine with 2-hydroxybenzylamine.

Reaction with Epoxides

Alternatively, direct nucleophilic attack of 2-hydroxybenzylamine on epoxides such as epichlorohydrin or epoxypropane under controlled temperature and solvent conditions leads to ring opening and subsequent intramolecular cyclization to form the azetidine ring.

• Reaction temperatures are maintained between 20–25°C during initial mixing.
• Reaction times range from 48 to 50 hours to ensure completion.
• Elevated temperature and pressure (e.g., 230°C and 2 MPa) in a microreactor may be employed to accelerate cyclization and improve yield.

Continuous Flow Microreactor Method

A patented method (CN104356040A) describes a continuous flow process for preparing azetidin-3-ol derivatives, which can be adapted for 1-(2-Hydroxybenzyl)azetidin-3-ol synthesis:

• Step 1: Preparation of a reaction solution by mixing 2-hydroxybenzylamine and epoxy chloropropane in ethanol at 20–25°C.
• Step 2: Reaction solution is held at 27 ± 2°C for 48–50 hours to form the intermediate.
• Step 3: The reaction solution is pumped through a microreactor at elevated temperature (230°C) and pressure (2 MPa) with controlled flow rates (50–60 mL/min) to promote cyclization.
• Step 4: The product is isolated by concentration under reduced pressure, cooling to precipitate the solid, and purification by recrystallization with ethyl acetate.

This method offers advantages in terms of reaction control, scalability, and product purity.

Purification and Isolation

After synthesis, the crude 1-(2-Hydroxybenzyl)azetidin-3-ol is typically purified by:

• Concentration under reduced pressure at moderate temperatures (around 55°C).
• Cooling to near 0°C to induce crystallization.
• Filtration to collect the solid product.
• Washing and recrystallization using solvents such as ethyl acetate to obtain a white crystalline solid with high purity.

Summary Table of Preparation Conditions

Step	Conditions	Notes
Reaction of amine & epoxide	20–25°C, 48–50 hours, ethanol or cyclohexane	Molar ratio ~1:1 to 1:1.3 (amine:epoxide)
Cyclization	230°C, 2 MPa, flow rate 50–60 mL/min in microreactor	Reaction time in microreactor ~1.2–1.8 min
Isolation	Reduced pressure concentration at 55°C, cooling to 0°C	Precipitation of product crystals
Purification	Recrystallization with ethyl acetate	Yield and purity optimized

Research Findings and Considerations

• The use of a microreactor under elevated temperature and pressure significantly reduces reaction time for cyclization and improves yield compared to batch processes.
• The choice of solvent for the initial reaction influences reaction rate and product purity; methanol and ethanol are common choices, with cyclohexane used in some protocols.
• The water content in the cyclization step is critical; at least 25% water by volume is required to promote effective ring closure.
• Protective groups such as benzhydryl can complicate synthesis due to steric bulk and require additional deprotection steps, which are avoided by using direct 2-hydroxybenzyl substitution.
• The continuous flow method allows for better temperature and pressure control , scalability, and reproducibility, which is advantageous for industrial production.

Q & A

Q. What structural modifications improve the pharmacokinetics of 1-(2-Hydroxybenzyl)azetidin-3-ol?

• Methodology :
• Pro-drug Design : Esterify the hydroxyl group to enhance oral bioavailability (e.g., acetate prodrug increases Cmax by 3-fold in rats) .
• Boronate Tagging : Introduce dioxaborolane groups for targeted delivery (e.g., tumor-specific activation) .